Cas no 1396885-93-0 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide
• CAS No: 1396885-93-0
• MF: C₁₆H₁₅N₃O₅
• MW: 329.307403802872
• CID: 6175041
• PubChem ID: 71785428
• Update Time: 2025-08-05

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide
• VU0532804-1
• 1396885-93-0
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(5-methylisoxazol-3-yl)azetidine-3-carboxamide
• F6125-2413
• AKOS024533024
• 1-(1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide

• Inchi： 1S/C16H15N3O5/c1-9-4-14(18-24-9)17-15(20)11-6-19(7-11)16(21)10-2-3-12-13(5-10)23-8-22-12/h2-5,11H,6-8H2,1H3,(H,17,18,20)
• InChI Key： GGLUEUPTBTVXKA-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CC=C3C(=C2)OCO3)=O)C1)NC1C=C(C)ON=1

Computed Properties

• Exact Mass: 329.10117059g/mol
• Monoisotopic Mass: 329.10117059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.9Ų

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide

Introduction to Compound CAS No. 1396885-93-0: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide

The compound with CAS No. 1396885-93-0, known as 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(5-methyl-1,2-oxazol-3-yl)azetidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The molecule combines a benzodioxole moiety with an oxazole group and an azetidine ring system, creating a unique framework that offers diverse functional groups for interaction with biological targets.

Recent studies have highlighted the importance of benzodioxole derivatives in modulating various biological pathways. The benzodioxole group in this compound contributes to its stability and bioavailability, making it a promising candidate for therapeutic interventions. Additionally, the presence of the oxazole ring enhances the molecule's ability to interact with specific receptors or enzymes, potentially leading to novel therapeutic effects.

The azetidine ring system is another critical feature of this compound. Azetidines are four-membered cyclic structures that are often used in drug design due to their rigidity and ability to form hydrogen bonds. In this compound, the azetidine ring is substituted with a carboxamide group at position 3, further enhancing its potential for bioactivity. Recent research has shown that such substitutions can significantly influence the pharmacokinetic properties of a molecule, including its absorption, distribution, metabolism, and excretion (ADME) profile.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting specific diseases. For instance, studies have suggested that compounds with similar structural features may exhibit anti-inflammatory or anti-cancer properties. The combination of the benzodioxole, oxazole, and azetidine groups in this molecule creates a unique chemical environment that could be exploited for these therapeutic purposes.

Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions and cyclization processes. Recent advancements in catalytic methods and stereochemical control have enabled chemists to synthesize this compound with high efficiency and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for various analytical techniques commonly used in drug discovery pipelines.

From an environmental standpoint, the compound has been shown to degrade under specific conditions, reducing its persistence in natural systems. This characteristic aligns with current sustainability goals in pharmaceutical development by minimizing ecological impact.

In conclusion, CAS No. 1396885-93-0 represents a cutting-edge advancement in chemical synthesis with promising applications in drug development. Its unique structure and functional groups position it as a valuable tool for researchers exploring novel therapeutic agents.